N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H21N3O3S3/c20-12-14-13-6-2-1-3-8-16(13)27-19(14)21-18(23)15-7-4-10-22(15)28(24,25)17-9-5-11-26-17/h5,9,11,15H,1-4,6-8,10H2,(H,21,23)
• InChI Key: ZJMNBSUIAUQQRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)SC(=C2C#N)NC(=O)C3CCCN3S(=O)(=O)C4=CC=CS4
• Molecular Formula: C19H21N3O3S3
• Molecular Weight: 435.6 g/mol

Description

N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C19H21N3O3S3 and its molecular weight is 435.58. The purity is usually 95%.
BenchChem offers high-quality N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Chemical Reactivity

Research on thiophene-based compounds, such as those involving the synthesis of heterocyclic compounds with thiophene-2-carboxamide, has shown significant interest due to their potential biological activities and applications in drug development. For example, the synthesis of new antibiotic and antibacterial drugs through heterocyclic synthesis with thiophene-2-carboxamide demonstrates the compound's versatility and potential in medicinal chemistry (Ahmed, 2007). The ability to generate diverse pyrimidinone, pyrazole, and other derivatives from thiophene-based precursors underlines the chemical reactivity and potential for generating novel therapeutic agents.

Applications in Drug Development

The exploration of thiophene and its derivatives in drug development has been extensive. Compounds derived from thiophene structures have been studied for their antimicrobial properties, as seen in the synthesis and antimicrobial activity studies of thio-substituted ethyl nicotinate and thieno[2,3-b]pyridine derivatives (Gad-Elkareem et al., 2011). This research demonstrates the potential of thiophene derivatives in addressing resistant microbial infections, which is a growing concern in global health.

Potential in Material Science and Biochemical Research

Thiophene derivatives also show promise in material science and biochemical research, including the development of new dyes and textiles with antimicrobial properties, which could lead to innovations in medical textiles and wound care products (Shams et al., 2011). The versatility of thiophene-based compounds allows for the synthesis of materials with specific properties, such as enhanced durability or specialized biological activities.